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Compound of Interest

Compound Name: Boc-L-beta-homoproline

Cat. No.: B558355 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties of

Boc-L-beta-homoproline, a key building block in peptide synthesis and drug development.

The document is intended for researchers, scientists, and professionals in the pharmaceutical

and biotechnology industries.

Physicochemical Properties
Boc-L-beta-homoproline, also known as (S)-2-(1-Boc-2-pyrrolidinyl)acetic acid, is a derivative

of the amino acid proline. The tert-butyloxycarbonyl (Boc) protecting group enhances its

stability and solubility in organic solvents, making it a valuable reagent in solid-phase peptide

synthesis (SPPS).[1][2][3] Its precise molecular weight is critical for accurate reagent

quantification in these applications.

The key quantitative data for Boc-L-beta-homoproline are summarized in the table below for

easy reference and comparison.
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Property Value References

Molecular Weight 229.27 g/mol [4][5][6][7][8]

Molecular Formula C₁₁H₁₉NO₄ [1][4][5][6][9]

CAS Number 56502-01-3 [1][5][10]

Purity ≥ 98% (HPLC) [1]

Appearance White to off-white powder [1][2]

Melting Point 122-126 °C [4]

Optical Rotation [α]D²⁰ = -35 ± 1º (c=1 in DMF) [1]

Solubility

Sparingly soluble in polar

aprotic solvents (e.g., DMF,

DMSO)

[2]

Experimental Protocols
The accurate molecular weight of Boc-L-beta-homoproline is fundamental for all experimental

protocols involving this compound. A common application is its incorporation into a peptide

sequence via Solid-Phase Peptide Synthesis (SPPS). Below is a generalized workflow for this

process.
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Preparation

Solid-Phase Peptide Synthesis (SPPS)

Post-Synthesis

Receive & Verify
Boc-L-beta-homoproline

Calculate Molar Quantity
(Mass / 229.27 g/mol)

Dissolve in appropriate
solvent (e.g., DMF)

Resin Swelling &
Fmoc-Deprotection

Couple Boc-L-beta-homoproline
with activating agent (e.g., HBTU)

Wash Resin

Capping (Optional)

Cleavage from Resin &
Side-chain Deprotection

Purify Peptide
(e.g., HPLC)

Analyze Product
(e.g., Mass Spectrometry)

Click to download full resolution via product page

General workflow for using Boc-L-beta-homoproline in SPPS.
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Applications in Research and Development
Boc-L-beta-homoproline is a valuable building block in medicinal chemistry and

pharmaceutical development.[1][3] Its constrained cyclic structure can impart unique

conformational properties to peptides, potentially leading to enhanced metabolic stability,

receptor affinity, and biological activity.[2] Researchers utilize this compound in the synthesis of

peptidomimetics, enzyme inhibitors, and novel therapeutic agents.[1][2] The ability to precisely

incorporate this non-natural amino acid allows for the systematic exploration of structure-

activity relationships in drug design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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